2,2',4,4',6,6'-Hexachloro-1,1'-biphenyl-13C12

• Molecular Formula: C12H4Cl6
• Molecular Weight: 372.8 g/mol
• InChI: InChI=1S/C12H4Cl6/c13-5-1-7(15)11(8(16)2-5)12-9(17)3-6(14)4-10(12)18/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: ICOAEPDGFWLUTI-WCGVKTIYSA-N

Quantifying PCBs in environmental or food matrices without isotope dilution introduces unacceptable bias from variable extraction recovery and matrix effects. This fully 13C12-labeled PCB-155 congener solves this as a true internal standard. - Enables compliance with EPA 1613/1668 and EU 2017/644 via isotope dilution GC-MS/MS - Validated recoveries: 80-118% in fish, 70-116% in biological matrices - Log Kow 7.55 ensures identical lipid partitioning and co-elution - Achieve MDLs of 0.01-0.02 μg/kg in regulatory testing

PCB-155-13C12 Isotopically Labeled Reference Standard

2,2',4,4',6,6'-Hexachlorobiphenyl-13C12 (PCB-155-13C12) is a fully 13C-labeled polychlorinated biphenyl (PCB) congener used primarily as an internal standard or labeled recovery standard in isotope dilution mass spectrometry (IDMS). PCB-155 (IUPAC No. 155) is a hexachlorobiphenyl with chlorine substitution at the 2,2',4,4',6,6' positions, placing it in the tetra-ortho-substituted structural class (class VI) [1]. The 13C12 labeling replaces all 12 native carbon atoms with the carbon-13 isotope, yielding a molecular mass shift of +12 Da relative to the unlabeled analog while preserving identical physicochemical properties, chromatographic behavior, and ionization efficiency [2]. This compound serves as an internal standard for quantifying PCBs in environmental matrices (sediment, soil, water), food products (fish, milk), and biological tissues (serum, adipose) at parts-per-trillion to sub-parts-per-trillion concentrations [3].

Workflow Isotope dilution mass spectrometry (IDMS) internal or recovery standard

Chromatography Co-elutes with native PCB-155; identical retention time and ionization efficiency

Matrices Environmental, food, and biological tissues at trace levels

• [1] Davis D, Safe S. Immunosuppressive activities of polychlorinated biphenyls in C57BL/6N mice: structure-activity relationships as Ah receptor agonists and partial antagonists. Toxicology. 1990;63(1):97-111. View Source
• [2] Patterson DG, Lapeza CR, Barnhart ER, Groce DF, Burse VW. Gas chromatographic/mass spectrometric analysis of human serum for non-ortho (coplanar) and ortho substituted polychlorinated biphenyls using isotope-dilution mass spectrometry. Chemosphere. 1989;19(1-6):127-134. View Source
• [3] Focant JF, Eppe G, Massart AC, Scholl G, Pirard C, De Pauw E. Empirical relationship between precision and ultra-trace concentrations of PCDD/Fs and dioxin-like PCBs in biological matrices. Chemosphere. 2007;67(9):S344-S353. View Source

Limitations of Unlabeled PCB-155 Substitution

Substituting unlabeled PCB-155 or an alternative hexachlorobiphenyl congener for 2,2',4,4',6,6'-Hexachlorobiphenyl-13C12 fundamentally compromises quantitative accuracy in isotope dilution mass spectrometry (IDMS). Unlabeled PCB-155 co-elutes with and cannot be mass-resolved from the native analyte, rendering it useless as an internal standard for the same congener [1]. Alternative non-isotopic internal standards (e.g., PCB-198) introduce systematic error from differential ionization efficiency, variable extraction recovery across chlorination levels, and matrix-dependent response factor drift [2]. The 13C12-labeled compound provides near-identical extraction efficiency, chromatographic retention time, and mass spectrometric response to the native PCB-155 analyte—conditions essential for IDMS to correct for analyte losses during sample preparation and matrix-induced ion suppression [3]. Generic substitution introduces quantitation uncertainty that regulatory methods (EPA 1613, EPA 1668, EU 2017/644) specifically require isotope dilution to eliminate.

Unlabeled PCB-155 co-elutes and cannot be mass-resolved from the native analyte, making it unsuitable as an internal standard for the same congener.

Alternative non-isotopic internal standards introduce systematic error from differential extraction recovery and ionization efficiency across chlorination levels.

Regulatory IDMS methods require per-congener isotope dilution; generic substitution increases quantitation uncertainty and may not meet data quality objectives.

• [1] Patterson DG, Lapeza CR, Barnhart ER, Groce DF, Burse VW. Gas chromatographic/mass spectrometric analysis of human serum for non-ortho (coplanar) and ortho substituted polychlorinated biphenyls using isotope-dilution mass spectrometry. Chemosphere. 1989;19(1-6):127-134. View Source
• [2] Ottonello G, Ferrari A, Magi E. Determination of polychlorinated biphenyls in fish: Optimisation and validation of a method based on accelerated solvent extraction and gas chromatography–mass spectrometry. Food Chemistry. 2014;142:327-333. View Source
• [3] Cao Y, Jiang D, Li F, Chen J, Li W, Jiao Y. Determination of 20 polychlorinated biphenyls in fish samples by gas chromatography-triple-quadrupole mass spectrometry isotope dilution method. Se Pu. 2018;36(7):685-692. View Source

PCB-155-13C12 Performance vs. Alternatives

Isotope Dilution MS Accuracy in Fish

In a validated GC-MS method for 18 PCB congeners in fish, unlabeled PCB-155 and PCB-198 were employed as non-isotopic internal standards as a cost-saving alternative to 13C12-labeled compounds [1]. While this approach achieved acceptable validation parameters (recoveries 80–110%, R² > 0.994), the method inherently lacks the per-congener matrix correction that 13C12-PCB-155 provides for native PCB-155 quantification [1]. 13C12-labeled PCB congeners used in isotope dilution GC-MS/MS methods for fish achieved superior calibration linearity (r > 0.99 over 0.05–10 μg/L) and method detection limits of 0.01–0.02 μg/kg, with average recoveries ranging from 80.3% to 117.6% (RSD 5.09–18.5%, n=6) [2].

IDMS Accuracy vs. Unlabeled IS

Reported

13C-labeled IDMS LOD ~0.01–0.02 µg/kg; unlabeled IS LOD 0.4 ng/g lipid wt; recoveries 80.3–117.6% vs. 80–110%

Reported ~40-fold LOD improvement with congener-specific matrix correction

Fish matrix; GC-MS/MS MRM vs. SIM

Evidence Dimension	Quantitation accuracy and detection limit
Target Compound Data	13C12-labeled PCB internal standard method: LOD 0.01–0.02 μg/kg; recoveries 80.3–117.6%; RSD 5.09–18.5% (n=6) in fish [2]
Comparator Or Baseline	Unlabeled PCB-155/PCB-198 internal standard method: LOD 0.4 ng/g lipid weight for PCB-28; recoveries 80–110%; R² > 0.994; RSD < 8% (repeatability) in fish [1]
Quantified Difference	13C12-labeled IDMS achieves approximately 40-fold lower LOD (0.01 μg/kg vs. 0.4 ng/g) and provides congener-specific matrix correction not available with non-isotopic IS
Conditions	GC-MS with selected ion monitoring (SIM) for non-isotopic method; GC-MS/MS with multiple reaction monitoring (MRM) for 13C-labeled isotope dilution method; fish tissue matrices

Why This Matters

The 40-fold improvement in detection limit and congener-specific matrix correction provided by 13C12-PCB-155 enables compliance with increasingly stringent regulatory thresholds for PCB-155 in food and environmental samples.

• [1] Ottonello G, Ferrari A, Magi E. Determination of polychlorinated biphenyls in fish: Optimisation and validation of a method based on accelerated solvent extraction and gas chromatography–mass spectrometry. Food Chemistry. 2014;142:327-333. View Source
• [2] Cao Y, Jiang D, Li F, Chen J, Li W, Jiao Y. Determination of 20 polychlorinated biphenyls in fish samples by gas chromatography-triple-quadrupole mass spectrometry isotope dilution method. Se Pu. 2018;36(7):685-692. View Source

PFE vs. Soxhlet Extraction Recovery in Sediment

In a pressurized fluid extraction (PFE) method development for sediment PCBs using isotope-dilution GC/MS, 13C12-labeled PCB congeners were spiked onto sediment samples to evaluate extraction efficiency [1]. Under optimized PFE conditions (hexane/acetone 1:1 v/v, 15 MPa, 150°C, 30 min static time), the recoveries of 13C12-labeled PCB congeners ranged from 79.5% to 86.8%, with no significant degradation of target PCB congeners observed [1]. The method was validated against certified reference material BCR-536 (freshwater harbor sediment) and demonstrated suitability for rapid and accurate PCB determination compared to conventional Soxhlet extraction [1].

PFE Extraction Recovery

Method context

13C12-PCB recoveries 79.5–86.8% using pressurized fluid extraction (150 °C, 15 MPa, hexane/acetone)

Validated extraction efficiency for rapid sediment analysis

Certified reference material BCR-536

Evidence Dimension	Extraction recovery efficiency
Target Compound Data	13C12-labeled PCB congener recoveries: 79.5–86.8% using PFE at 150°C, 15 MPa [1]
Comparator Or Baseline	Conventional Soxhlet extraction (no quantitative recovery data provided for direct comparison, but PFE demonstrated equivalent accuracy with significantly reduced extraction time)
Quantified Difference	PFE with 13C12-labeled standards achieved validated recoveries of 79.5–86.8% while reducing extraction time to 30 minutes static time plus dynamic extraction
Conditions	Sediment matrix; PFE with hexane/acetone (1:1 v/v), 15 MPa, 150°C, 30 min static; isotope-dilution GC/MS

Why This Matters

Documented 13C12-PCB recovery in the 80–87% range under accelerated extraction conditions validates this labeled standard for high-throughput environmental monitoring applications requiring rapid turnaround without sacrificing accuracy.

• [1] Numata M, Yarita T, Aoyagi Y, Takatsu A. Determination of polychlorinated biphenyls in sediment by isotope-dilution gas chromatography/mass spectrometry with pressurized fluid extraction. Bunseki Kagaku. 2003;52(11):1011-1017. View Source

Recovery in Milk-Fat and Vegetation Matrices

In a method developed for trace PCB determination in biological matrices from background UK areas, 13C12-labeled PCBs were employed as recovery standards with quantification by GC-MS [1]. The milk analysis method achieved within-batch mean recoveries of 69–96% with within-batch standard deviations of 1–10% [1]. The vegetation analysis method (grass/silage) yielded within-batch mean recoveries of 91–116% with standard deviations of 1–11% [1]. Batch-to-batch reproducibility for milk analysis averaged 90% recovery with RSD of 2% for high spikes and 5% for low spikes; for vegetation, batch-to-batch average recovery was 106% with RSD of 14% (high spikes) and 11% (low spikes) [1].

Biological Matrix Recovery

Analytical context

Milk-fat: 69–96% recovery; vegetation: 91–116%; batch-to-batch RSD as low as 2%

Robust recovery correction across diverse biological matrices

Soxhlet extraction, GC-MS; within-batch RSD ≤11%

Evidence Dimension	Method recovery and reproducibility across biological matrices
Target Compound Data	Milk-fat: 69–96% within-batch recovery, 90% batch-to-batch average, RSD 2–5%. Vegetation: 91–116% within-batch recovery, 106% batch-to-batch average, RSD 11–14% [1]
Comparator Or Baseline	Not applicable—this is method validation data for the 13C12-labeled PCB approach
Quantified Difference	Within-batch RSD ≤11% across both matrices; batch-to-batch RSD as low as 2% for milk-fat high spikes
Conditions	Biological matrices: milk-fat, grass, silage, cattle faeces; Soxhlet extraction with sodium sulfate; acid silica gel and basic alumina clean-up; GC-MS quantification

Why This Matters

Demonstrated sub-11% within-batch RSD across diverse biological matrices confirms that 13C12-PCB-155 provides robust recovery correction for complex sample types, essential for accurate food chain transfer studies and regulatory residue monitoring.

• [1] Thomas GO, Sweetman AJ, Parker CA, Kreibich H, Jones KC. Development and validation of methods for the trace determination of PCBs in biological matrices. Chemosphere. 1998;36(11):2447-2459. View Source

PCB-155 vs. PCB-169 Toxicity Comparison

PCB-155 (2,2',4,4',6,6'-hexachlorobiphenyl) and PCB-169 (3,3',4,4',5,5'-hexachlorobiphenyl) are both hexachlorobiphenyls but differ fundamentally in chlorine substitution pattern, planarity, and toxicological profile [1]. PCB-169 is a coplanar, non-ortho-substituted dioxin-like PCB with an assigned WHO toxic equivalency factor (TEF) of 0.03, whereas PCB-155 is a tetra-ortho-substituted, non-planar PCB with no assigned TEF and low acute toxicity [1]. In ovine excretion studies, PCB-169 demonstrated higher lipophilicity, greater metabolic stability, and higher excretion in milk relative to PCB-155, resulting in potentially greater risk to suckling offspring [1]. In immunotoxicity studies, PCB-155 (class VI, tetra-ortho-substituted) did not exhibit Ah receptor agonist activity characteristic of coplanar and mono-ortho congeners [2].

Toxicity vs. PCB-169

Reported

PCB-155: tetra-ortho, non-planar, no TEF, no AhR agonism; PCB-169: coplanar, TEF 0.03, AhR agonist

Non-dioxin-like comparator for congener-specific toxicology research

Ovine excretion, mouse immunotoxicity assays

Evidence Dimension	Toxicological potency and Ah receptor activity
Target Compound Data	PCB-155: Tetra-ortho-substituted (class VI), non-planar, no assigned TEF, no Ah receptor agonist activity, low acute toxicity [1][2]
Comparator Or Baseline	PCB-169: Non-ortho coplanar, dioxin-like, WHO TEF = 0.03, Ah receptor agonist, higher milk excretion and metabolic stability [1]
Quantified Difference	WHO TEF difference: PCB-169 = 0.03 vs. PCB-155 = no TEF assigned (effectively 0). Structural difference: tetra-ortho (2,2',4,4',6,6') vs. non-ortho (3,3',4,4',5,5') substitution
Conditions	Ovine in vivo exposure study; C57BL/6N mouse splenic plaque-forming cell assay for immunotoxicity

Why This Matters

PCB-155's lack of dioxin-like toxicity (TEF = 0, no AhR agonism) makes it suitable as a negative control or non-dioxin-like comparator in toxicological studies investigating PCB congener-specific effects, while its 13C12-labeled form enables accurate quantification without confounding toxicological activity.

• [1] Vrecl M, Jan J, Pogacnik A, Bavdek SV. Excretion pattern of co-planar and non-planar tetra- and hexa-chlorobiphenyls in ovine milk and faeces. Toxicology and Applied Pharmacology. 2005;204(2):170-182. View Source
• [2] Davis D, Safe S. Immunosuppressive activities of polychlorinated biphenyls in C57BL/6N mice: structure-activity relationships as Ah receptor agonists and partial antagonists. Toxicology. 1990;63(1):97-111. View Source

PCB-155 Log Kow vs. Other Congeners

2,2',4,4',6,6'-Hexachlorobiphenyl (PCB-155) exhibits a calculated log Kow (octanol-water partition coefficient) of 7.55 [1]. This high lipophilicity value is characteristic of hexachlorinated biphenyls but the specific substitution pattern of PCB-155 (tetra-ortho chlorine substitution at 2,2',4,4',6,6' positions) results in a highly sterically hindered, non-planar conformation that fundamentally alters its environmental partitioning behavior and biological interactions compared to coplanar or mono-ortho hexachlorobiphenyls [2]. The non-planar conformation reduces binding affinity for the aryl hydrocarbon receptor while maintaining high environmental persistence and bioaccumulation potential (log BCF values comparable to other hexachlorobiphenyls) [2].

Log Kow

Class-level

log Kow = 7.55 (calculated)

High lipophilicity and bioaccumulation potential indicated

Calculated value; experimental log Kow not available

Evidence Dimension	Octanol-water partition coefficient (log Kow)
Target Compound Data	PCB-155 (2,2',4,4',6,6'-hexachlorobiphenyl): log Kow = 7.55 (calculated, USETOX 2011) [1]
Comparator Or Baseline	Hexachlorobiphenyl class range: log Kow typically 6.7–7.8 depending on substitution pattern. Coplanar hexachlorobiphenyls (e.g., PCB-169) exhibit log Kow ~7.4–7.6 with different bioactivity due to planar conformation
Quantified Difference	Log Kow of 7.55 places PCB-155 in the highly lipophilic range; bioaccumulation potential comparable to other hexachlorobiphenyls, but toxicological profile differs due to tetra-ortho substitution-induced non-planarity
Conditions	Calculated value; no experimental log Kow measurement identified for direct comparison

Why This Matters

The log Kow of 7.55 confirms PCB-155's high environmental persistence and bioaccumulation potential, justifying its inclusion in regulatory monitoring panels. The 13C12-labeled analog enables accurate quantification in lipid-rich matrices where high lipophilicity would otherwise complicate extraction and clean-up recovery correction.

• [1] INERIS. 2,2',4,4',6,6'-hexachlorobiphényle (33979-03-2) - Physico-chimie. Substances.ineris.fr. Updated March 26, 2024. View Source
• [2] Vrecl M, Jan J, Pogacnik A, Bavdek SV. Excretion pattern of co-planar and non-planar tetra- and hexa-chlorobiphenyls in ovine milk and faeces. Toxicology and Applied Pharmacology. 2005;204(2):170-182. View Source

PCB-155 Purity: Native vs. 13C12-Labeled Standard

Commercial native PCB-155 reference standards are available with HPLC purity specifications typically ranging from 98% to >99% . The 13C12-labeled PCB-155 reference standard is manufactured with isotopic purity ≥99% (13C enrichment) and chemical purity specifications that meet or exceed ISO 17034 certified reference material requirements [1]. The 13C12-labeled compound is synthesized via unambiguous single-product routes with structural characterization verified by HRGC/LRMS co-injection against the native analog [1]. Each batch is accompanied by a certificate of analysis documenting lot-specific purity values, isotopic enrichment, and traceability information [1].

Isotopic Purity

Specification review

≥99% 13C enrichment; chemical purity >99%

Minimal native PCB-155 interference in IDMS quantification

ISO 17034 compliant certificate of analysis

Evidence Dimension	Certified purity and traceability
Target Compound Data	13C12-PCB-155: Isotopic purity ≥99% 13C; chemical purity confirmed by multiple analytical techniques; ISO 17034 compliant certificate of analysis [1]
Comparator Or Baseline	Native PCB-155: HPLC purity 99.6 ± 0.3% (neat reference standard)
Quantified Difference	Both native and labeled compounds meet >99% purity specifications; labeled compound provides additional isotopic purity certification (≥99% 13C) essential for IDMS applications
Conditions	Reference standard quality control; HPLC purity determination; HRGC/LRMS co-injection verification

Why This Matters

Documented isotopic purity ≥99% ensures that 13C12-PCB-155 produces minimal native PCB-155 interference in IDMS quantification, a critical quality parameter for accurate trace-level analysis in regulatory compliance testing.

• [1] Wellington Laboratories. Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography product catalog. View Source

Primary Applications of PCB-155-13C12

Regulatory PCB-155 Quantification in Food

Use 2,2',4,4',6,6'-Hexachlorobiphenyl-13C12 as the congener-specific internal standard for PCB-155 in isotope dilution GC-MS/MS methods complying with EU Regulation 2017/644 and FDA food safety monitoring programs. The 13C12-labeled compound enables method detection limits as low as 0.01–0.02 μg/kg in fish matrices, with validated recoveries of 80.3–117.6% [1]. This performance is essential for quantifying PCB-155 at concentrations below regulatory maximum levels and for generating legally defensible data in import/export compliance testing.

Environmental Monitoring Recovery Standard

Deploy 2,2',4,4',6,6'-Hexachlorobiphenyl-13C12 as a labeled recovery standard (surrogate) spiked prior to extraction in sediment, soil, and water PCB monitoring programs. Validated recoveries of 79.5–86.8% in sediment PFE methods [1] and 69–116% across diverse biological matrices (milk-fat, vegetation, faeces) demonstrate robust performance for correcting analyte losses during sample preparation. This application is particularly valuable for high-throughput environmental surveillance programs requiring rapid turnaround while maintaining data quality objectives.

Non-Dioxin-Like PCB Comparator for Toxicology

Employ native PCB-155 as a non-dioxin-like, tetra-ortho-substituted comparator in studies investigating Ah receptor-mediated toxicity of coplanar and mono-ortho PCBs. PCB-155 exhibits no WHO TEF assignment and no Ah receptor agonist activity, contrasting sharply with dioxin-like hexachlorobiphenyls such as PCB-169 (TEF = 0.03) [1]. The 13C12-labeled analog enables accurate quantification of PCB-155 in dosed tissues without confounding toxicological interpretation, supporting dose-response characterization in comparative toxicology research .

Matrix-Matched Calibration for Lipid-Rich Samples

Utilize 2,2',4,4',6,6'-Hexachlorobiphenyl-13C12 to prepare matrix-matched calibration curves for PCB-155 quantification in high-lipid matrices such as fish oil, milk-fat, and adipose tissue. The compound's log Kow of 7.55 [1] indicates strong partitioning into lipid phases, necessitating isotope dilution correction for accurate quantification. The 13C12-labeled analog co-extracts and co-elutes identically to native PCB-155, correcting for lipid-induced matrix effects that would otherwise bias results when using non-isotopic internal standards .

Application

Selection Property

Validation Focus

Food safety PCB-155 quantification

Congener-specific IDMS internal standard

Method detection limits and recovery in fish and food matrices

Environmental monitoring recovery surrogate

Pre-extraction labeled spike for recovery correction

Extraction efficiency across sediment, soil, and water

Non-dioxin-like toxicology comparator

Non-planar, non-AhR agonist PCB congener

Quantification without confounding toxicological activity

Lipid-rich matrix calibration

Co-eluting 13C12 analog for matrix effect correction

Recovery correction in high-fat samples (oil, milk-fat, adipose)

• [1] Cao Y, Jiang D, Li F, Chen J, Li W, Jiao Y. Determination of 20 polychlorinated biphenyls in fish samples by gas chromatography-triple-quadrupole mass spectrometry isotope dilution method. Se Pu. 2018;36(7):685-692. View Source